N-(4-hydroxy-2-methylphenyl)-5-(4-methoxyphenyl)-5-oxopentanamide

• IUPAC Name: N-(4-hydroxy-2-methylphenyl)-5-(4-methoxyphenyl)-5-oxopentanamide
• InChI: InChI=1S/C19H21NO4/c1-13-12-15(21)8-11-17(13)20-19(23)5-3-4-18(22)14-6-9-16(24-2)10-7-14/h6-12,21H,3-5H2,1-2H3,(H,20,23)
• InChI Key: FUVXBIRDDSTKTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)NC(=O)CCCC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol

Description

N-(4-hydroxy-2-methylphenyl)-5-(4-methoxyphenyl)-5-oxopentanamide is an organic compound with a complex structure that includes both hydroxy and methoxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-hydroxy-2-methylphenyl)-5-(4-methoxyphenyl)-5-oxopentanamide typically involves multiple steps. One common method starts with the preparation of the intermediate compounds, which are then subjected to specific reaction conditions to form the final product. For instance, the reaction mixture might be stirred at a controlled temperature for several hours, followed by concentration under reduced pressure to isolate the desired compound .

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This might include the use of automated reactors and continuous flow systems to maintain consistent reaction parameters.

Chemical Reactions Analysis

Types of Reactions

N-(4-hydroxy-2-methylphenyl)-5-(4-methoxyphenyl)-5-oxopentanamide can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents like lithium aluminum hydride or sodium borohydride for reduction. Substitution reactions might involve nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group might yield a ketone, while reduction of the carbonyl group could produce an alcohol.

Scientific Research Applications

N-(4-hydroxy-2-methylphenyl)-5-(4-methoxyphenyl)-5-oxopentanamide has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe to study biological pathways and interactions.

Industry: It can be used in the production of specialty chemicals or materials with specific properties.

Mechanism of Action

The mechanism by which N-(4-hydroxy-2-methylphenyl)-5-(4-methoxyphenyl)-5-oxopentanamide exerts its effects involves interactions with molecular targets such as enzymes or receptors. These interactions can modulate biological pathways, leading to specific physiological responses. The exact molecular targets and pathways involved would depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(4-hydroxy-2-methylphenyl)-5-(4-methoxyphenyl)-5-oxopentanamide include other amides and phenolic compounds with similar structural features. Examples might include:

• N-(4-hydroxyphenyl)-5-oxopentanamide
• N-(4-methoxyphenyl)-5-oxopentanamide

Uniqueness

What sets this compound apart from similar compounds is the specific combination of hydroxy and methoxy groups, which can confer unique chemical and biological properties. This uniqueness can make it particularly valuable for certain applications where these properties are advantageous.